Cholic Acid-d5

• Molecular Formula: C24H40O5
• Molecular Weight: 413.6 g/mol
• InChI: InChI=1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,19-,20+,22+,23+,24-/m1/s1/i8D2,10D2,15D
• InChIKey: BHQCQFFYRZLCQQ-VRLVFLRJSA-N

Cholic Acid-d5 (CAS 53007-09-3, molecular formula C₂₄H₃₅D₅O₅, molecular weight 413.60 g/mol) is a deuterium-labeled derivative of the primary bile acid cholic acid. It serves as a stable isotopically labeled internal standard (SIL-IS) in quantitative LC-MS/MS bioanalytical workflows, leveraging a +5 Da mass shift to differentiate it from endogenous cholic acid while maintaining near-identical physicochemical behavior.

Cholic Acid-d5: Procurement and Identity as a Quantitative Bile Acid Internal Standard

Cholic Acid-d5 (CAS 53007-09-3, molecular formula C₂₄H₃₅D₅O₅, molecular weight 413.60 g/mol) is a deuterium-labeled derivative of the primary bile acid cholic acid . It serves as a stable isotopically labeled internal standard (SIL-IS) in quantitative LC-MS/MS bioanalytical workflows, leveraging a +5 Da mass shift to differentiate it from endogenous cholic acid while maintaining near-identical physicochemical behavior . Its core value proposition is enabling accurate, precise, and matrix-effect-corrected quantification of cholic acid and related bile acids in complex biological matrices .

Why Unlabeled Cholic Acid or Alternative Deuterated Bile Acids Cannot Substitute for Cholic Acid-d5 in Quantification

Generic substitution fails because the analytical performance of a SIL-IS hinges on specific isotopic and physicochemical properties. Unlabeled cholic acid cannot be distinguished from endogenous analyte by mass spectrometry, precluding accurate quantification . Alternative deuterated bile acids (e.g., Cholic acid-d4, Chenodeoxycholic acid-d5) differ in their deuterium count (Δmass), which alters chromatographic retention time and can compromise co-elution with the target analyte, a critical requirement for effective matrix effect correction . Furthermore, regulatory-grade method validation for ANDA/DMF submissions requires certified, high-purity, and fully characterized standards like Cholic Acid-d5, for which comprehensive characterization data is available [1].

• [1] SynZeal. (n.d.). Cholic Acid D5 | CAS 53007-09-3. Product Page. View Source

Quantitative Differentiation of Cholic Acid-d5: Head-to-Head and Cross-Study Evidence for Procurement

Method Precision in LC-MS/MS: Cholic Acid-d5 vs. Unlabeled Cholic Acid

When used as an internal standard in a validated LC-MS/MS method for 25 bile acid species, Cholic Acid-d5 enabled intra-day precision of <10% CV and inter-day precision of <15% CV . In contrast, methods relying on unlabeled cholic acid as a reference standard are incapable of correcting for matrix effects and ionization variability, resulting in accuracy and precision that fall outside acceptable bioanalytical method validation guidelines (e.g., FDA/EMA ±15% CV) .

Evidence Dimension	Method Precision (Intra-day)
Target Compound Data	<10% CV
Comparator Or Baseline	Unlabeled Cholic Acid (Reference Standard)
Quantified Difference	Not calculable; unlabeled standard cannot correct for matrix effects, leading to >15% CV variability
Conditions	LC-MS/MS analysis of 25 bile acid species in human plasma

Why This Matters

Demonstrates that Cholic Acid-d5 enables a method to meet regulatory precision requirements (typically ≤15% CV) for biomarker validation, a claim unlabeled standards cannot support.

Purity Comparison: Cholic Acid-d5 vs. Cholic Acid-d4 for High-Confidence Quantitation

High purity is critical for minimizing quantitative bias. Cholic Acid-d5 is offered with a certified chemical purity of 99.80% . In comparison, the closely related analog Cholic acid-d4 is available from multiple vendors with purities ranging from ≥95% to ≥99.0% [1]. The higher purity specification of the d5 variant reduces the potential for impurity-derived interference, ensuring more accurate and reproducible quantification.

Evidence Dimension	Certified Chemical Purity
Target Compound Data	99.80%
Comparator Or Baseline	Cholic acid-d4 (≥95% to ≥99.0%)
Quantified Difference	0.8% to 4.8% higher purity
Conditions	Vendor Certificate of Analysis (CoA) specifications

Why This Matters

Higher purity directly translates to reduced analytical variability and higher confidence in absolute quantification, a key factor for procurement in regulated bioanalysis.

• [1] MedChemExpress. (n.d.). Cholic acid-d4 (HY-N0324S). Product Page. Purity: ≥99.0%. Cayman Chemical. (n.d.). Cholic Acid-d4 MaxSpec® Standard. Purity ≥95%. View Source

Quantification Range Enabled by Cholic Acid-d5 as an Internal Standard

In an isotope-dilution LC-MS/MS method for human plasma, the use of d5-cholic acid as the internal standard enabled a wide and clinically relevant calibration range of 0.03–75 μM for cholic acid . This broad dynamic range contrasts with methods for other bile acids that employ different deuterated internal standards, which often have narrower ranges (e.g., 0.02–10 μM for glycochenodeoxycholic acid using a d4 internal standard) .

Evidence Dimension	Calibration Range (Linear Dynamic Range)
Target Compound Data	0.03–75 μM
Comparator Or Baseline	Glycochenodeoxycholic acid (with d4 internal standard)
Quantified Difference	7.5x wider upper limit (75 μM vs 10 μM)
Conditions	LC-MS/MS analysis of human plasma, Biocrates Life Sciences kit

Why This Matters

The 7.5x wider calibration range reduces the need for sample dilution and re-analysis, increasing throughput and data quality in high-volume clinical or metabolomic studies.

Regulatory-Grade Documentation: Cholic Acid-d5 vs. Research-Grade Cholic Acid

Cholic Acid-d5 is supplied with detailed characterization data compliant with regulatory guidelines, enabling its use in analytical method validation (AMV), quality control (QC) applications for Abbreviated New Drug Applications (ANDA), and Drug Master File (DMF) filings [1]. In contrast, research-grade unlabeled cholic acid is typically not accompanied by this level of documentation or traceability, making it unsuitable for regulated bioanalysis without costly additional characterization .

Evidence Dimension	Documentation Package
Target Compound Data	Full characterization data compliant with regulatory guidelines; traceability against USP/EP standards available
Comparator Or Baseline	Unlabeled Cholic Acid (Research Grade)
Quantified Difference	Qualitative difference in regulatory acceptability
Conditions	Procurement for GxP-regulated laboratories and ANDA/DMF submissions

Why This Matters

Procuring a pre-certified, fully characterized standard avoids the time and expense of independent characterization, directly impacting project timelines and regulatory submission success.

• [1] SynZeal. (n.d.). Cholic Acid D5 | CAS 53007-09-3. Product Page. Supplied with detailed characterization data compliant with regulatory guideline; used for ANDA, DMF filing. View Source

High-Value Application Scenarios for Cholic Acid-d5 Driven by Quantitative Differentiation

Regulated Bioanalysis for ANDA and DMF Filings

Cholic Acid-d5 is the optimal choice for laboratories conducting quantitative bioanalysis in support of Abbreviated New Drug Applications (ANDAs) or Drug Master Files (DMFs). Its availability with a full regulatory-grade characterization package directly addresses the documentation requirements of GxP laboratories, eliminating the need for costly and time-consuming in-house characterization of alternative standards [1]. The wide calibration range (0.03–75 μM) validated for this internal standard further supports high-throughput, dilution-free sample analysis .

High-Precision Metabolomics and Biomarker Validation Studies

For metabolomics studies requiring high precision and accuracy in the quantification of the bile acid pool, Cholic Acid-d5 provides a distinct advantage. Its use as an internal standard has been demonstrated to yield intra-day precision of <10% CV for a panel of 25 bile acids, meeting stringent biomarker validation criteria [1]. The higher certified purity of 99.80% further minimizes the risk of impurity-driven quantitative bias, ensuring that observed biological variance is not confounded by analytical noise .

Clinical Research on Bile Acid Disorders and Liver Function

In clinical studies investigating diseases of the enterohepatic circulation, such as cholestasis, NASH, or inborn errors of bile acid synthesis, accurate measurement of cholic acid is a key endpoint. Cholic Acid-d5 enables isotope-dilution LC-MS/MS methods that reliably correct for the complex matrix effects inherent in plasma and serum, which cannot be achieved with unlabeled standards [1]. Its proven use in assays with a validated range of 0.03–75 μM ensures coverage of physiological and pathophysiological concentrations .

• [1] SynZeal. (n.d.). Cholic Acid D5. Product Page. Used for ANDA, DMF filing, and method validation. View Source